3,6-dichloro-2-methoxy-N-{[(4-methoxyphenyl)amino]carbonyl}benzamide

• IUPAC Name: 3,6-dichloro-2-methoxy-N-[(4-methoxyphenyl)carbamoyl]benzamide
• InChI: InChI=1S/C16H14Cl2N2O4/c1-23-10-5-3-9(4-6-10)19-16(22)20-15(21)13-11(17)7-8-12(18)14(13)24-2/h3-8H,1-2H3,(H2,19,20,21,22)
• InChI Key: YMGOMZXLEIIEQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)NC(=O)C2=C(C=CC(=C2OC)Cl)Cl
• Molecular Formula: C16H14Cl2N2O4
• Molecular Weight: 369.2 g/mol

Description

3,6-dichloro-2-methoxy-N-{[(4-methoxyphenyl)amino]carbonyl}benzamide, also known as DMAB, is a chemical compound that has been widely studied in the field of medicinal chemistry due to its potential use as a therapeutic agent. DMAB is a member of the benzamide family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 3,6-dichloro-2-methoxy-N-{[(4-methoxyphenyl)amino]carbonyl}benzamide is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibitors have been shown to have anti-cancer and anti-inflammatory effects. This compound has also been shown to inhibit the activity of phosphodiesterase 4 (PDE4), an enzyme involved in the regulation of inflammation. Inhibition of PDE4 has been shown to have anti-inflammatory effects.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to inhibit the proliferation of cancer cells and induce apoptosis in cancer cells. In addition, this compound has been shown to inhibit the activation of fibroblasts, which are involved in the development of fibrotic diseases.

Advantages and Limitations for Lab Experiments

One advantage of 3,6-dichloro-2-methoxy-N-{[(4-methoxyphenyl)amino]carbonyl}benzamide is its versatility in the laboratory. It can be used in a range of assays to investigate its biological activity, such as cell proliferation assays, cytokine production assays, and apoptosis assays. However, one limitation of this compound is its potential toxicity. It is important to use appropriate safety measures when handling this compound in the laboratory.

Future Directions

For the study of 3,6-dichloro-2-methoxy-N-{[(4-methoxyphenyl)amino]carbonyl}benzamide include the development of more potent and selective HDAC inhibitors and investigation of its potential use in the treatment of autoimmune diseases and immunotherapy.

Scientific Research Applications

3,6-dichloro-2-methoxy-N-{[(4-methoxyphenyl)amino]carbonyl}benzamide has been extensively studied for its potential use as a therapeutic agent in various diseases. It has been shown to possess anti-inflammatory, anti-cancer, and anti-fibrotic properties. This compound has also been investigated for its role in modulating the immune system and as a potential treatment for autoimmune diseases.